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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidic properties of 2-
aminobenzenesulfonic acid, also known as orthanilic acid. The document details the

compound's dissociation constants (pKa values), outlines the experimental methodologies

used for their determination, and presents a visual representation of its dissociation equilibria.

Data Presentation: Acidity Constants
2-Aminobenzenesulfonic acid is an amphoteric molecule, possessing both a highly acidic

sulfonic acid group and a weakly basic amino group. In solution, it primarily exists as a

zwitterion, where the acidic proton from the sulfonic acid group has been transferred to the

amino group.[1] The acidity of this compound is characterized by two distinct pKa values,

corresponding to the deprotonation of the sulfonic acid group and the anilinium ion.

The pKa value for the sulfonic acid group is well-documented. However, the specific

experimental pKa value for the anilinium group of 2-aminobenzenesulfonic acid is less

commonly reported. The sulfonic acid is a strong acid, while the anilinium ion is a much weaker

acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1677500?utm_src=pdf-interest
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://en.wikipedia.org/wiki/Orthanilic_acid
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functional Group pKa Value (at 25°C)
Dissociation
Constant (Ka)

Reference

Sulfonic Acid (-SO₃H) 2.46 3.47 x 10⁻³ [2]

Sulfonic Acid (-SO₃H) 2.48 3.31 x 10⁻³

Anilinium Ion (-NH₃⁺)
Not explicitly found in

searches

Not explicitly found in

searches

Note: The pKa of the anilinium ion in 2-aminobenzenesulfonic acid is expected to be

influenced by the electron-withdrawing nature of the sulfonate group. For comparison, the pKa

of the anilinium ion is 4.6.

Dissociation Equilibria of 2-Aminobenzenesulfonic
Acid
The dissociation of 2-aminobenzenesulfonic acid in aqueous solution can be represented by

the following equilibria, highlighting its zwitterionic nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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